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Compound of Interest

Compound Name: Remikiren

Cat. No.: B1679268

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of investigational compounds like Remikiren is paramount. This document provides a
comprehensive guide to the necessary personal protective equipment (PPE), procedural steps
for handling and disposal, and immediate safety measures based on available data.

Physicochemical and Hazard Data

A summary of the known physical, chemical, and hazard properties of Remikiren is presented
below. This information is critical for risk assessment and the implementation of appropriate
safety controls.
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Property Value Reference
Molecular Formula C33H50N406S [1]
Molecular Weight 630.84 g/mol [1]
CAS Number 126222-34-2 [1]

GHS Hazard Statements

H302: Harmful if
swallowedH410: Very toxic to
aquatic life with long lasting

effects

[1]

GHS Precautionary

Statements

P264, P270, P273, P301 +
P312, P330, P391, P501

[1]

Occupational Exposure Limits

No occupational exposure limit
values have been established

for this product.

[1]

Stability

Stable under recommended

storage conditions.

[1]

Incompatible Materials

Strong acids/alkalis, strong

oxidising/reducing agents.

[1]

Hazardous Decomposition

Under fire conditions, may
decompose and emit toxic

fumes.

[1]

Storage Conditions

Keep container tightly sealed
in a cool, well-ventilated area.
Store at -20°C (powder) or
-80°C (in solvent).[1]

DC Chemicals, 2025-11-02[1]

Personal Protective Equipment (PPE)

Based on the hazard assessment, the following PPE is mandatory when handling Remikiren

to minimize exposure risk.
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PPE Category Recommended Equipment
Eye Protection Safety goggles with side-shields.
Hand Protection Protective gloves (e.g., nitrile rubber).

Impervious clothing, such as a lab coat or

Skin and Body Protection )
disposable coveralls.

A suitable respirator should be used if

engineering controls are not sufficient to
Respiratory Protection maintain airborne concentrations below

exposure limits, or as a precaution. Use only in

areas with appropriate exhaust ventilation.[1]

Experimental Workflow: Handling and Disposal of
Remikiren

The following diagram outlines the standard operating procedure for the safe handling and
disposal of Remikiren in a laboratory setting. Adherence to this workflow is crucial to prevent
contamination and accidental exposure.
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Preparation

Designate Handling Area

. Secure Area

Don Appropriate PPE

P. Enter Handling Area

Handling

Weighing and Dissolving
(in ventilated enclosure)

3.|Prepare Compound

Conduct Experiment

4. After Experiment

Cleanup & Decontamination

Decontaminate Surfaces
(e.g., with alcohol)

. Clean Work Area

Doff PPE

6. Remove PPE

osal

Collect Contaminated Waste

. Segregate Waste

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Remikiren.
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Procedural Guidance

Handling:
e Preparation:

o Designate a specific area for handling Remikiren, preferably within a chemical fume hood
or other ventilated enclosure.

o Ensure an eye-wash station and safety shower are readily accessible.[1]

o Before handling, all personnel must don the appropriate PPE as specified in the table
above.

e Weighing and Solution Preparation:

o Avoid the formation of dust and aerosols.[1]

o All weighing and solution preparation should be conducted within a ventilated enclosure.
e Experimentation:

o Handle the compound with care to avoid contact with skin and eyes.[1]

o Do not eat, drink, or smoke in the handling area.[1]
Accidental Release Measures:

» Personal Precautions: In case of a spill, use full personal protective equipment.[1] Avoid
breathing vapors, mist, dust, or gas and ensure adequate ventilation.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or water courses.[1]

» Methods for Cleaning Up: For solutions, absorb with a finely-powdered liquid-binding
material (e.g., diatomite, universal binders).[1] Decontaminate surfaces and equipment by
scrubbing with alcohol.[1]
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First Aid Measures:

o Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with
fingers. Remove contact lenses if present and easy to do. Seek prompt medical attention.[1]

o Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated
clothing and shoes and seek medical attention.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Avoid mouth-to-mouth resuscitation.[1]

¢ Ingestion: If swallowed, call a poison center or doctor immediately if you feel unwell.[1] Rinse
mouth with water.[1] Do NOT induce vomiting.[1]

Disposal Plan:

o Waste Collection: Collect all contaminated materials (e.g., gloves, vials, absorbent pads) in a
designated, sealed container.

» Disposal: Dispose of the contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1] Avoid release to the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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